Cas no 1344356-39-3 ((2-cyanopyridin-3-yl)methanesulfonyl chloride)

• Product Name: (2-cyanopyridin-3-yl)methanesulfonyl chloride
• CAS No: 1344356-39-3
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• MDL: MFCD17242846
• CID: 5244157
• PubChem ID: 62888234
• Update Time: 2026-03-08

(2-cyanopyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanesulfonyl chloride, 2-cyano-
• (2-cyanopyridin-3-yl)methanesulfonyl chloride

• MDL： MFCD17242846
• Inchi： 1S/C7H5ClN2O2S/c8-13(11,12)5-6-2-1-3-10-7(6)4-9/h1-3H,5H2
• InChI Key： BYJNWNDKVNRABE-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1CS(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (2-cyanopyridin-3-yl)methanesulfonyl chloride

Comprehensive Guide to (2-cyanopyridin-3-yl)methanesulfonyl chloride (CAS No. 1344356-39-3)

(2-cyanopyridin-3-yl)methanesulfonyl chloride (CAS No. 1344356-39-3) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its cyanopyridine core and methanesulfonyl chloride functional group, serves as a versatile intermediate in organic synthesis. Its unique structure enables it to participate in various coupling reactions, making it valuable for constructing complex molecular architectures.

The growing interest in heterocyclic compounds like (2-cyanopyridin-3-yl)methanesulfonyl chloride stems from their role in drug discovery. Researchers frequently search for "cyanopyridine derivatives in medicinal chemistry" or "sulfonyl chloride applications in synthesis," highlighting the relevance of this compound. Its ability to act as an electrophile in nucleophilic substitution reactions makes it particularly useful for modifying biomolecules and creating novel therapeutic agents.

From a chemical perspective, 1344356-39-3 demonstrates excellent reactivity due to the electron-withdrawing nature of both the cyano group and sulfonyl chloride moiety. This dual functionality allows for sequential transformations, addressing common search queries like "how to modify cyanopyridine compounds" or "best practices for handling sulfonyl chlorides." The compound's stability under various conditions makes it suitable for multi-step synthetic routes.

In material science applications, (2-cyanopyridin-3-yl)methanesulfonyl chloride has shown promise in polymer modification. Recent trends in "functionalized pyridine monomers" and "click chemistry building blocks" align perfectly with this compound's capabilities. Its methanesulfonyl chloride group can initiate polymerization reactions while the cyanopyridine unit provides coordination sites for metal-organic frameworks.

The synthetic versatility of CAS 1344356-39-3 addresses several current research challenges. Queries such as "new pyridine-based catalysts" or "sulfonamide linker chemistry" reflect the scientific community's interest in this compound's potential. Its balanced reactivity profile enables controlled functionalization without requiring extreme conditions, answering the frequent question "how to achieve selective modifications on pyridine rings."

Quality control aspects of (2-cyanopyridin-3-yl)methanesulfonyl chloride production frequently appear in technical discussions. Analytical methods for "purity determination of sulfonyl chlorides" and "stability testing of cyanopyridine derivatives" directly apply to this compound. Modern HPLC and NMR techniques ensure batch-to-batch consistency for research applications.

Environmental considerations for 1344356-39-3 processing have gained attention following green chemistry trends. Search terms like "sustainable handling of reactive intermediates" and "waste minimization in heterocyclic synthesis" relate to improved protocols for this compound. Recent advances in catalytic methods have reduced solvent requirements while maintaining high yields.

The commercial availability of (2-cyanopyridin-3-yl)methanesulfonyl chloride meets growing demand from multiple sectors. Market analysis shows increased interest in "custom synthesis of pyridine derivatives" and "bulk specialty chemicals," positioning this compound as a valuable research material. Current supply chain optimizations ensure reliable access for pharmaceutical developers.

Future research directions for CAS 1344356-39-3 may explore its potential in emerging fields. The compound's compatibility with "high-throughput screening platforms" and "automated synthesis systems" makes it suitable for modern drug discovery pipelines. Its structural features continue to inspire investigations into "new bioisosteric replacements" and "multifunctional linker chemistry."

Technical literature regarding (2-cyanopyridin-3-yl)methanesulfonyl chloride frequently addresses storage and handling best practices. Common questions about "long-term stability of sulfonyl chlorides" and "compatibility with common reagents" find practical solutions through proper packaging and inventory management systems developed for this specific compound.

Patent landscape analysis reveals growing intellectual property activity surrounding 1344356-39-3 derivatives. Innovation trends in "proteolysis targeting chimeras (PROTACs)" and "covalent inhibitor design" utilize this compound's reactive handles. The dual functionality enables simultaneous targeting of multiple biological pathways.

Academic interest in (2-cyanopyridin-3-yl)methanesulfonyl chloride continues to expand, with recent publications exploring its use in "metal-organic framework functionalization" and "bioconjugation techniques." The compound's balanced lipophilicity and reactivity make it particularly valuable for these cutting-edge applications.

Process chemistry optimizations for CAS 1344356-39-3 production respond to industry needs for "cost-effective scale-up methods" and "green synthetic routes." Continuous flow chemistry approaches have demonstrated particular success in improving yield and purity while reducing environmental impact.

Comparative studies of sulfonyl chloride derivatives frequently highlight the unique advantages of (2-cyanopyridin-3-yl)methanesulfonyl chloride. Its combination of pyridine nitrogen coordination, cyano group polarity, and sulfonyl chloride reactivity creates unmatched versatility for synthetic applications.